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Compound of Interest

Compound Name:
4-Methyl-1-naphthaleneboronic

acid

Cat. No.: B028248 Get Quote

Technical Guide: 4-Methyl-1-naphthaleneboronic
Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and experimental insights into 4-Methyl-1-
naphthaleneboronic acid, a versatile organoboron compound pivotal in organic synthesis and

medicinal chemistry.

Core Compound Properties
4-Methyl-1-naphthaleneboronic acid is an essential building block in the development of

pharmaceuticals and advanced materials.[1] Its utility is most pronounced in Suzuki-Miyaura

coupling reactions, a cornerstone of modern organic chemistry for the formation of carbon-

carbon bonds.[1]

Below is a summary of its key quantitative data:
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Property Value References

Molecular Formula C₁₁H₁₁BO₂ [1][2][3]

Linear Formula CH₃C₁₀H₆B(OH)₂ [4]

Molecular Weight 186.01 g/mol [2][4][5]

Alternate Molecular Weight 186.02 g/mol [1][6]

CAS Number 103986-53-4 [1][2][3][4][6]

Melting Point 229-235 °C (decomposes) [4][7]

Experimental Protocol: Synthesis of 4-Methyl-1-
naphthaleneboronic Acid
The following protocol outlines a common method for the synthesis of 4-Methyl-1-
naphthaleneboronic acid, derived from experimental descriptions.[7] This procedure involves

a lithium-halogen exchange followed by borylation.

Materials:

1-bromo-4-methylnaphthalene

Anhydrous ethyl ether

n-Butyllithium (n-BuLi) in hexane

Triisopropyl borate

Magnesium sulfate (MgSO₄)

Dichloromethane (CH₂Cl₂)

Procedure:

Initial Reaction Setup: Dissolve 1-bromo-4-methylnaphthalene (1.5 g, 6.78 mmol) in

anhydrous ethyl ether (200 mL). Cool this solution to -78°C.[7]
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Lithiation: Slowly add n-BuLi (1.7 M hexane solution, 10 mL) to the cooled solution, ensuring

the temperature is maintained at -78°C.[7]

Warming and Stirring: After the addition of n-BuLi, allow the reaction mixture to gradually

warm to room temperature and stir for 2 hours.[7]

Borylation: Cool the reaction mixture back down to -78°C. Quickly add a solution of

triisopropyl borate (4 g, 4.91 mL, 21.27 mmol) in ether (20 mL).[7]

Workup: The ether extracts are combined and dried with MgSO₄.[7]

Purification: The solvent is removed by rotary evaporation. The resulting solid residue is

recrystallized with hot CH₂Cl₂ to yield the final white solid product.[7]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-Methyl-1-
naphthaleneboronic acid.
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Caption: Synthesis workflow for 4-Methyl-1-naphthaleneboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Methyl-1-naphthaleneboronic acid molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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